Cas no 28970-53-8 (2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid)
28970-53-8 structure
Product Name:2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
CAS No:28970-53-8
MF:C14H9ClN2O2
MW:272.686462163925
CID:2839431
PubChem ID:71356111
Update Time:2025-04-21
2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID50780264
- 2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
- 28970-53-8
-
- Inchi: 1S/C14H9ClN2O2/c15-9-5-6-13-11(7-9)16-8-17(13)12-4-2-1-3-10(12)14(18)19/h1-8H,(H,18,19)
- InChI Key: CICYDEZLGUAQMR-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=CN2C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 272.0352552Da
- Monoisotopic Mass: 272.0352552Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 55.1Ų
2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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